N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C26H34N4O4S2.ClH/c1-18-9-14-22(34-5)23-24(18)35-26(27-23)29(17-16-28(3)4)25(31)20-10-12-21(13-11-20)36(32,33)30-15-7-6-8-19(30)2;/h9-14,19H,6-8,15-17H2,1-5H3;1H
• InChI Key: AQPIWCOOSCWBON-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N(CCN(C)C)C3=NC4=C(C=CC(=C4S3)C)OC.Cl
• Molecular Formula: C26H35ClN4O4S2
• Molecular Weight: 567.2 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H35ClN4O4S2 and its molecular weight is 567.16. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activity

• Anti-Inflammatory and Analgesic Agents : A study detailed the synthesis of novel heterocyclic compounds derived from visnagenone–ethylacetate and khellinone–ethylacetate, which showed significant cyclooxygenase-1/2 (COX-1/COX-2) inhibitory, analgesic, and anti-inflammatory activities. The compounds with high COX-2 selectivity indices demonstrated notable analgesic and anti-inflammatory effects, comparable to sodium diclofenac, a standard drug. This research suggests potential applications in designing new anti-inflammatory and analgesic agents based on the modification of similar chemical structures (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Synthesis of Nucleoside Analogs

• Nucleoside Analogs : Another study focused on the synthesis of nucleoside analogs involving the treatment of certain compounds with 6-benzamidochloromercuripurine and titanium tetrachloride, leading to the formation of analogs that might be of interest in the development of therapeutic agents. This demonstrates the utility of specific chemical transformations in generating biologically active nucleoside analogs, which could be relevant for research on similar compounds (Masaharu Iwakawa, B. Mario Pinto, Walter A. Szarek, 1978).

Electrophysiological Activity

• Cardiac Electrophysiological Activity : Research on N-substituted imidazolylbenzamides or benzene-sulfonamides revealed compounds with potency in the in vitro Purkinje fiber assay comparable to sematilide, indicating the potential for class III electrophysiological activity in the N-substituted benzamide series. This suggests possible applications in cardiac arrhythmia treatment (T. K. Morgan et al., 1990).